![molecular formula C17H23N5O2S B5676411 N~3~-(2,1,3-benzothiadiazol-5-ylmethyl)-N~1~,N~1~,N~3~-trimethyl-1,3-piperidinedicarboxamide](/img/structure/B5676411.png)
N~3~-(2,1,3-benzothiadiazol-5-ylmethyl)-N~1~,N~1~,N~3~-trimethyl-1,3-piperidinedicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the formation of derivatives by linking various functional groups to piperazinyl quinolones or thiadiazoles, demonstrating the versatility in synthesizing complex molecules with potential antibacterial activities (Foroumadi et al., 2005). Such methodologies could be adapted for the synthesis of N3-(2,1,3-benzothiadiazol-5-ylmethyl)-N1,N1,N3-trimethyl-1,3-piperidinedicarboxamide, emphasizing the importance of selecting appropriate substituents and linkers to achieve desired properties and activities.
Molecular Structure Analysis
The molecular structure of related compounds, such as N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been determined, showing that these molecules can exhibit specific conformations and crystal structures (Yıldırım et al., 2006). These structural insights are crucial for understanding the molecular interactions and properties of N3-(2,1,3-benzothiadiazol-5-ylmethyl)-N1,N1,N3-trimethyl-1,3-piperidinedicarboxamide.
Chemical Reactions and Properties
The chemical reactions involving benzothiazole and thiadiazole derivatives indicate a range of possibilities for functionalization and modification, leading to a variety of biological activities (Tahghighi et al., 2011). Such reactions are pertinent for tailoring the chemical properties of N3-(2,1,3-benzothiadiazol-5-ylmethyl)-N1,N1,N3-trimethyl-1,3-piperidinedicarboxamide for specific applications.
Physical Properties Analysis
The study of related compounds provides insights into the physical properties, such as solubility, crystallinity, and thermal stability, which are essential for determining the applicability of N3-(2,1,3-benzothiadiazol-5-ylmethyl)-N1,N1,N3-trimethyl-1,3-piperidinedicarboxamide in various domains (Arthur et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with biological targets, are crucial for designing compounds with desired functionalities. The synthesis and evaluation of derivatives highlight the importance of chemical structure in determining the activity and specificity of such compounds (Ravinaik et al., 2021).
properties
IUPAC Name |
3-N-(2,1,3-benzothiadiazol-5-ylmethyl)-1-N,1-N,3-N-trimethylpiperidine-1,3-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2S/c1-20(2)17(24)22-8-4-5-13(11-22)16(23)21(3)10-12-6-7-14-15(9-12)19-25-18-14/h6-7,9,13H,4-5,8,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBVVIOIHKZRFBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCCC(C1)C(=O)N(C)CC2=CC3=NSN=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~3~-(2,1,3-benzothiadiazol-5-ylmethyl)-N~1~,N~1~,N~3~-trimethyl-1,3-piperidinedicarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.